1-methyl-1H-benzimidazole-2-carbaldehyde
Cat. No. B1583007
M. Wt: 160.17 g/mol
InChI Key: SIRPHJCQZYVEES-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07420001B2
Procedure details
To 432 mg of 1-methyl-1H-benzoimidazole-2-carbaldehyde (2.7 mmol, 1 eq) dissolved in a mixture of THF (10 mL) and methanol (10 mL) was added 340 mg of sodium borohydride (9.0 mmol, 3.33 eq) in several portions. After 12 h the reaction mixture was quenched with water and extracted with ethyl acetate. The organics were washed with brine, dried over sodium sulfate, filtered and concentrated in vacuo to give (1-methyl-1H-benzoimidazol-2-yl)-methanol in quantitative yield. 1H NMR (400 MHz, DMSO-d6) δ ppm 3.8 (s, 3 H) 4.7 (d, J=5.6 Hz, 2 H) 5.6 (t, J=5.7 Hz, 1 H) 7.2 (m, 1 H) 7.2 (m, 1 H) 7.5 (m, 1 H) 7.6 (m, 1 H).
Identifiers
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REACTION_CXSMILES
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[CH3:1][N:2]1[C:6]2[CH:7]=[CH:8][CH:9]=[CH:10][C:5]=2[N:4]=[C:3]1[CH:11]=[O:12].[BH4-].[Na+]>C1COCC1.CO>[CH3:1][N:2]1[C:6]2[CH:7]=[CH:8][CH:9]=[CH:10][C:5]=2[N:4]=[C:3]1[CH2:11][OH:12] |f:1.2|
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Inputs
Step One
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Name
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Quantity
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432 mg
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Type
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reactant
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Smiles
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CN1C(=NC2=C1C=CC=C2)C=O
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
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CO
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Step Two
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Name
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Quantity
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340 mg
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Type
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reactant
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Smiles
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[BH4-].[Na+]
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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After 12 h the reaction mixture was quenched with water
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Duration
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12 h
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with ethyl acetate
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WASH
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Type
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WASH
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Details
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The organics were washed with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over sodium sulfate
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated in vacuo
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CN1C(=NC2=C1C=CC=C2)CO
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
